Cas no 19841-74-8 (1,4-Cyclohexadiene,1-ethyl-)

1,4-Cyclohexadiene,1-ethyl- structure
1,4-Cyclohexadiene,1-ethyl- structure
Product Name:1,4-Cyclohexadiene,1-ethyl-
CAS No:19841-74-8
MF:C8H12
MW:108.180882453918
CID:143187
PubChem ID:140619
Update Time:2025-04-19

1,4-Cyclohexadiene,1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexadiene,1-ethyl-
    • 1-Ethyl-1,4-cyclohexadiene
    • 1-ethylcyclohexa-1,4-diene
    • FT-0691026
    • NSC102771
    • 19841-74-8
    • DTXSID40173585
    • 1,4-Cyclohexadiene, 1-ethyl-
    • NSC 102771
    • PUQJLFYISQDJKP-UHFFFAOYSA-N
    • AKOS006274310
    • NSC-102771
    • InChI=1/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H
    • Inchi: 1S/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H3
    • InChI Key: PUQJLFYISQDJKP-UHFFFAOYSA-N
    • SMILES: C1(=CCC=CC1)CC

Computed Properties

  • Exact Mass: 108.09396
  • Monoisotopic Mass: 108.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.841
  • Boiling Point: 137.5°Cat760mmHg
  • Flash Point: 19°C
  • Refractive Index: 1.474
  • PSA: 0
  • LogP: 2.67280

1,4-Cyclohexadiene,1-ethyl- Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.